N-(4-ethoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H25N3O5S/c1-2-31-17-11-9-16(10-12-17)26-21(29)15-34-25-27-22-19-7-3-4-8-20(19)33-23(22)24(30)28(25)14-18-6-5-13-32-18/h3-4,7-12,18H,2,5-6,13-15H2,1H3,(H,26,29)
• InChI Key: PQNDJPQHOOTFCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol
• CAS No.: 900002-88-2

Description

N-(4-ethoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H25N3O5S and its molecular weight is 479.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

Compounds with structural features similar to the query compound have been explored for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in the folate pathway, which is essential for DNA synthesis and repair. Inhibitors targeting both TS and DHFR are being researched for their potential to enhance the efficacy of cancer treatments by limiting the proliferation of cancer cells through the disruption of folate metabolism (Gangjee et al., 2008).

Antifolate Agents and Antitumor Activities

The synthesis and evaluation of classical and nonclassical antifolate agents, aiming at inhibiting DHFR, have shown promise as antitumor agents. Some compounds demonstrated excellent inhibitory activity against human DHFR and potent antitumor activities in vitro, indicating the potential for the development of new anticancer drugs (Gangjee et al., 2007).

Antimicrobial and Antifungal Agents

The synthesis of novel heterocyclic compounds derived from structural analogs has shown potential in producing antimicrobial and antifungal agents. These compounds were evaluated for their inhibitory activities against various microbial strains, demonstrating the potential for the development of new treatments for infectious diseases (Abu‐Hashem et al., 2020).

Interaction with Biological Molecules

Research into the interactions between similar compounds and biological molecules like bovine serum albumin (BSA) has been conducted. These studies provide insights into how such compounds might interact with proteins in the body, which is critical for understanding their pharmacokinetics and pharmacodynamics (Meng et al., 2012).